Cas no 886933-78-4 (N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886933-78-4
• MF: C₂₁H₁₇N₃O₃S₂
• MW: 423.50798201561
• CID: 5477736
• Update Time: 2025-10-30

N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-4-methylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C21H17N3O3S2/c1-29(26,27)17-11-9-15(10-12-17)20(25)24(14-16-6-4-5-13-22-16)21-23-18-7-2-3-8-19(18)28-21/h2-13H,14H2,1H3
• InChI Key： PLTWRCUBHLLELP-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

Recent Advances in the Study of N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS: 886933-78-4)

N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS: 886933-78-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.

The compound's unique structure, featuring a benzothiazole core linked to a pyridine moiety via a sulfonyl bridge, has been shown to interact with specific biological targets, including kinases and other signaling proteins. Recent in vitro studies have demonstrated its ability to inhibit the activity of key enzymes involved in inflammatory and proliferative pathways, suggesting its potential utility in treating conditions such as cancer and autoimmune diseases. Furthermore, structural-activity relationship (SAR) studies have identified critical modifications that enhance its binding affinity and selectivity.

In vivo studies have further validated the compound's therapeutic potential. Preclinical models of colorectal cancer and rheumatoid arthritis have shown promising results, with significant reductions in tumor growth and inflammatory markers observed following treatment. These findings are supported by pharmacokinetic analyses, which indicate favorable bioavailability and tissue distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation.

Recent advancements in synthetic chemistry have also enabled the scalable production of N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide, facilitating its transition from bench to bedside. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with Phase I clinical trials anticipated in the near future.

In conclusion, N-(1,3-benzothiazol-2-yl)-4-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide represents a promising candidate for the treatment of various diseases, with its mechanism of action and therapeutic efficacy increasingly well-understood. Ongoing research efforts are expected to further refine its properties and accelerate its clinical translation, offering new hope for patients with limited treatment options.